Cas no 636571-79-4 (3-phenyl-N'-(1E)-(2,4,5-trimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide)

• Product Name: 3-phenyl-N'-(1E)-(2,4,5-trimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide
• CAS No: 636571-79-4
• MF: C₂₀H₂₀N₄O₄
• MW: 380.397204399109
• CID: 5912837
• PubChem ID: 133568634
• Update Time: 2025-06-27

3-phenyl-N'-(1E)-(2,4,5-trimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-N'-(1E)-(2,4,5-trimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide
• 636571-79-4
• 3-phenyl-N'-[(E)-(2,4,5-trimethoxyphenyl)methylidene]-1H-pyrazole-5-carbohydrazide
• 3-phenyl-N'-[(1E)-(2,4,5-trimethoxyphenyl)methylidene]-1H-pyrazole-5-carbohydrazide
• (E)-3-phenyl-N-(2,4,5-trimethoxybenzylidene)-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-3-carboxylic acid, 5-phenyl-, 2-[(2,4,5-trimethoxyphenyl)methylene]hydrazide

• Inchi： 1S/C20H20N4O4/c1-26-17-11-19(28-3)18(27-2)9-14(17)12-21-24-20(25)16-10-15(22-23-16)13-7-5-4-6-8-13/h4-12H,1-3H3,(H,22,23)(H,24,25)
• InChI Key： YAWOICUCOBEDAK-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC=C2)=CC(C(NN=CC2=CC(OC)=C(OC)C=C2OC)=O)=N1

Computed Properties

• Exact Mass: 384.17975526g/mol
• Monoisotopic Mass: 384.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 93.2Ų

Additional information on 3-phenyl-N'-(1E)-(2,4,5-trimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide

3-Phenyl-N'-(1E)-(2,4,5-trimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide: A Comprehensive Overview

The compound with CAS No 636571-79-4, known as 3-phenyl-N'-(1E)-(2,4,5-trimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes a pyrazole ring, a hydrazide group, and multiple methoxy substituents. These structural features contribute to its unique chemical properties and potential applications in drug discovery and materials science.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to interact with various biological targets. The presence of the methylidene group in this compound adds to its versatility, enabling it to participate in diverse chemical reactions and biological interactions. The trimethoxyphenyl substituent further enhances the molecule's stability and bioavailability, making it a promising candidate for therapeutic applications.

One of the most intriguing aspects of this compound is its potential as a bioactive agent. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential use in anti-inflammatory therapies. Additionally, the compound has shown promise in modulating cellular signaling pathways, which could be leveraged in the development of novel anticancer agents.

The synthesis of 3-phenyl-N'-(1E)-(2,4,5-trimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of this synthesis, reducing reaction times and increasing yields. This advancement has made the compound more accessible for further research and development.

In terms of applications, this compound has been studied for its role in drug delivery systems. Its structural flexibility allows for the incorporation into nanoparticles or liposomes, enhancing drug targeting and reducing side effects. Furthermore, its photostability makes it a candidate for use in photodynamic therapy, where light-sensitive compounds are used to destroy cancer cells.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of this compound. Molecular docking studies have revealed its binding affinity to various protein targets, providing a foundation for rational drug design. These studies underscore the importance of understanding the relationship between molecular structure and biological activity.

Despite its potential benefits, further research is needed to fully understand the safety profile and efficacy of 3-phenyl-N'-(1E)-(2,4,5-trimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide. Preclinical studies are currently underway to evaluate its toxicity profile and pharmacokinetics in animal models. These studies will be crucial in determining its suitability for clinical trials.

In conclusion, CAS No 636571-79-4 represents a significant advancement in organic chemistry with promising applications in medicine and materials science. Its unique structure and bioactive properties make it a valuable tool for researchers seeking innovative solutions to complex biological challenges.